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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of L-
Fructose-1-13C, a non-radioactive, stable isotope-labeled monosaccharide.

Immediate Safety and Handling Precautions
L-Fructose-1-13C, while not classified as a hazardous substance, requires careful handling to

minimize exposure and maintain a safe laboratory environment. Always consult the Safety Data

Sheet (SDS) for the most detailed information. General safety practices include using personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[1] Work in a well-

ventilated area to avoid inhalation of any dust particles.[2] In case of a spill, sweep up the solid

material, place it in a sealed container, and clean the area thoroughly.[1][2]

Disposal Procedures for L-Fructose-1-13C
The key determinant for the disposal of L-Fructose-1-13C is its classification as a non-

radioactive, stable isotope-labeled compound.[3] Standard laboratory procedures for non-

hazardous chemical waste should be followed, always in accordance with local, state, and

federal regulations.[3]

Step 1: Waste Characterization
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Uncontaminated L-Fructose-1-13C: If the compound is in its pure form and has not been

mixed with any hazardous materials, it is generally not considered hazardous waste.

Contaminated L-Fructose-1-13C: If the compound has been mixed with other chemicals,

solvents, or biological materials, the entire mixture must be treated as chemical waste. The

disposal protocol should align with the most hazardous component of the mixture.

Step 2: Segregation and Collection

Solid Waste:

Collect uncontaminated solid L-Fructose-1-13C in a designated, clearly labeled, and

sealable container.

For contaminated solid waste, use a separate, leak-proof container labeled with "Chemical

Waste" and a full description of the contents, including L-Fructose-1-13C and all other

components.

Liquid Waste:

For solutions containing L-Fructose-1-13C, collect the liquid waste in a compatible,

sealed container.

The container must be clearly labeled with "Chemical Waste" and a detailed list of all

constituents and their approximate concentrations. Do not mix incompatible waste

streams.

Step 3: Final Disposal

Small, Uncontaminated Quantities: Depending on local regulations, very small quantities of

pure L-Fructose-1-13C may be permissible for disposal in the regular trash or down the

sanitary sewer with copious amounts of water. However, it is imperative to verify this with

your institution's Environmental Health and Safety (EHS) office before proceeding.

Large Quantities and Contaminated Waste: All large quantities and any contaminated L-
Fructose-1-13C waste must be disposed of through a licensed professional chemical waste
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disposal service. Contact your institution's EHS office to arrange for pickup and proper

disposal.

Quantitative Data Summary
Property Value Reference

Chemical Formula C₅¹³CH₁₂O₆ [4]

Molecular Weight 181.15 g/mol [4]

Isotopic Purity 99 atom % ¹³C

Physical Form Powder

Melting Point 119-122 °C (decomposes) [5]

Solubility Freely soluble in water
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L-Fructose-1-13C Disposal Workflow

Start: L-Fructose-1-13C Waste

Characterize Waste:
Is it contaminated with
hazardous materials?

Uncontaminated
L-Fructose-1-13C

No

Contaminated
L-Fructose-1-13C

Yes

Assess Quantity:
Small or Large?

Treat as Chemical Waste:
- Segregate and Label

- Arrange for Professional Disposal

Small Quantity

Small

Large Quantity

Large

Consult Local Regulations
& EHS Office

Dispose in Regular Trash
or Sanitary Sewer

(with EHS approval)

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of L-Fructose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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